N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H34N4O2/c1-2-19-9-11-22(12-10-19)31-24-17-23(26-18-27-24)29-15-13-20(14-16-29)25(30)28-21-7-5-3-4-6-8-21/h9-12,17-18,20-21H,2-8,13-16H2,1H3,(H,28,30)
• InChI Key: LQYUMFPQPRPFBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NC4CCCCCC4
• Molecular Formula: C25H34N4O2
• Molecular Weight: 422.6 g/mol
• CAS No.: 1115923-18-6

Description

N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide, also known as CP-122,721, is a selective antagonist of the dopamine D3 receptor. It was first synthesized in 1995 by Pfizer as a potential treatment for drug addiction and other neurological disorders. CP-122,721 has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the binding of dopamine, which is the natural ligand for the receptor. By blocking the activity of the dopamine D3 receptor, this compound can modulate the activity of the mesolimbic pathway and other dopamine-dependent pathways in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce the reinforcing effects of drugs of abuse, including cocaine and methamphetamine. It has also been shown to reduce the symptoms of depression and anxiety in animal models. Additionally, this compound has been shown to have potential applications in the treatment of Parkinson's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide is its selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other dopamine receptors. Additionally, this compound has good pharmacokinetic properties, meaning it can be administered orally and has a long half-life in the body.
One of the limitations of this compound is its limited solubility in water. This can make it difficult to administer in certain experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several potential future directions for research on N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide. One area of interest is its potential applications in the treatment of drug addiction. This compound has been shown to reduce the reinforcing effects of drugs of abuse in animal models, and further research could explore its potential as a treatment for addiction in humans.
Another area of interest is its potential applications in the treatment of neurological disorders, including depression, anxiety, and Parkinson's disease. Further research could explore the mechanisms by which this compound exerts its effects and identify potential therapeutic targets.
Overall, this compound is a promising tool for scientific research, particularly in the fields of neuroscience and pharmacology. Its selective antagonism of the dopamine D3 receptor makes it a valuable tool for studying the effects of this receptor on various neurological processes. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-ethylphenol with 2-chloro-6-(4-methylpiperazin-1-yl)pyrimidine to form 6-(4-ethylphenoxy)pyrimidin-4-amine. This intermediate is then reacted with cycloheptyl isocyanate to form N-cycloheptyl-6-(4-ethylphenoxy)pyrimidin-4-amine. Finally, this compound is reacted with 4-piperidone to form this compound.

Scientific Research Applications

N-cycloheptyl-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide has been extensively studied for its potential applications in scientific research. One of its primary uses is as a tool to study the dopamine D3 receptor. The dopamine D3 receptor is a G protein-coupled receptor that is primarily found in the mesolimbic pathway of the brain. It has been implicated in various neurological disorders, including drug addiction, depression, and schizophrenia.